Cas no 29347-89-5 (Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-)

Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]- structure

29347-89-5 structure

Product Name:Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-

CAS No:29347-89-5

Molecular Formula:C₁₉H₂₃N₇O₆

Molecular Weight:445.42922

CID:263352

PubChem ID:135402046

Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]- Properties

Names and Identifiers

- Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
- (6S,S)-5,6,7,8-tetrahydrofolic acid
- DL-5,6,7,8-Tetrahydrofolic acid
- DL-Glutamicacid, N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
- Glutamic acid,N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-(9CI)
- Glutamic acid,N-[p-[[(2-amino-5,6,7,8-tetrahydro-4-hydroxy-6-pteridinyl)methyl]amino]benzoyl]-,DL- (8CI)
- TETRAHYDROFOLICACID
- glutamic acid, N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-
- H4PteGlu
- SCHEMBL8030
- 2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
- DL-Glutamic acid, N-(4-(((2-amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)-
- (6S)-tetrahydrofolate
- Q168453
- tetrahydropteroylglutamate
- 2-[[4-[(2-amino-4-oxo-5, 6, 7, 8-tetrahydro-3H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
- FT-0674997
- DTXSID80951900
- tetrahydropteroyl mono-L-glutamate
- (6S)-5,6,7,8-tetrahydrofolate(2-)
- 2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
- 5,6,7,8-tetrahydrofolic acid
- SB67355
- N-(4-(((2-Amino-1,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl)amino)benzoyl)glutamic acid
- 2-(4-(((2-Imino-4-oxo-1,2,3,4,5,6,7,8-octahydropteridin-6-yl)methyl)amino)benzamido)pentanedioic acid
- 29347-89-5
- 5,6,7,8-tetrahydrofolsaure
- +Expand
- InChIKey： MSTNYGQPCMXVAQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C19H23N7O6/c20-19-25-15-14(17(30)26-19)23-11(8-22-15)7-21-10-3-1-9(2-4-10)16(29)24-12(18(31)32)5-6-13(27)28/h1-4,11-12,21,23H,5-8H2,(H,24,29)(H,27,28)(H,31,32)(H4,20,22,25,26,30)
- SMILES： N=C1NC2=C(C(N1)=O)NC(CN2)CNC3=CC=C(C(NC(C(O)=O)CCC(O)=O)=O)C=C3

Computed Properties

Exact Mass: 445.17119
Hydrogen Bond Donor Count: 9
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 10
Monoisotopic Mass: 445.171
Heavy Atom Count: 32
Complexity: 834
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.6
Topological Polar Surface Area: 207A^2

Experimental Properties

PSA: 207.27
Boiling Point: °Cat760mmHg
Flash Point: °C
Density: 1.7

Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]- Related Literature

1. Synthesis of a novel 5-deaza-5-thia analogue of tetrahydrofolic acid, N-(p-{[(2-amino-6,7-dihydro-4-oxo-3H,8H-pyrimido[5,4-b][1,4]thiazin-6-yl)methyl]amino}benzoyl)glutamic acid

Reiko Totani,Magoichi Sako,Kosaku Hirota,Yoshifumi Maki J. Chem. Soc. Perkin Trans. 1 1994 833
2. Kinetics and mechanism of the autoxidation of the 2-amino-4-hydroxy-5,6,7,8-tetrahydropteridines

John A. Blair,Anthony J. Pearson J. Chem. Soc. Perkin Trans. 2 1974 80
3. Formaldehyde regulates tetrahydrofolate stability and thymidylate synthase catalysis

Xiaolei Chen,Sara Y. Chothia,Jaswir Basran,Richard J. Hopkinson Chem. Commun. 2021 57 5778
4. Lignin valorization for protocatechuic acid production in engineered Saccharomyces cerevisiae

Ren-Kuan Zhang,Yong-Shui Tan,You-Zhi Cui,Xin Xin,Zhi-Hua Liu,Bing-Zhi Li,Ying-Jin Yuan Green Chem. 2021 23 6515
5. Stereochemistry of reduction of the vitamin folic acid by dihydrofolate reductase

Peter A. Charlton,Douglas W. Young,Berry Birdsall,James Feeney,Gordon C. K. Roberts J. Chem. Soc. Perkin Trans. 1 1985 1349
6. A chemical model for the thymidylate synthetase catalysed methylation of deoxyuridine monophosphate

Peter A. Charlton,Douglas W. Young J. Chem. Soc. Perkin Trans. 1 1982 1363
7. Autoxidation of 5-methyl-5,6,7,8-tetrahydrofolic acid

John A. Blair,Anthony J. Pearson,Anthony J. Robb J. Chem. Soc. Perkin Trans. 2 1975 18
8. Absolute configuration of 6-methyl-5,6,7,8-tetrahydropterin produced by enzymic reduction (dihydrofolate reductase and NADPH) of 6-methyl-7,8-dihydropterin

Wilfred L. F. Armarego,Paul Waring,Jeffrey W. Williams J. Chem. Soc. Chem. Commun. 1980 334
9. The preparation of the (6R)- and (6S)-diastereoisomers of 5-formyltetrahydrofolate (leucovorin)

Jonathan Owens,Lilias Rees,Colin J. Suckling,Hamish C. S. Wood J. Chem. Soc. Perkin Trans. 1 1993 871
10. Synthesis of (6R)- and (6S)-5,10-dideazatetrahydrofolate oligo-γ-glutamates: Kinetics of multiple glutamate ligations catalyzed by folylpoly-γ-glutamate synthetase

John W. Tomsho,John J. McGuire,James K. Coward Org. Biomol. Chem. 2005 3 3388

29347-89-5 (Glutamic acid,N-[4-[[(2-amino-3,4,5,6,7,8-hexahydro-4-oxo-6-pteridinyl)methyl]amino]benzoyl]-) Related Products

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